BE“GH@ Methodological & Application

Check Availability & Pricing

"Anticancer agent 127" solubility and
preparation for cell culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anticancer agent 127

Cat. No.: B15585104

Application Notes and Protocols: Anticancer Agent
127

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Note on Nomenclature: The designation "Anticancer agent 127" may refer to more than one
investigational compound in scientific literature and commercial listings. Notably, it has been
used to identify:

An Inhibitor of Apoptosis (IAP) antagonist, also known as 142D6, which covalently targets
the BIR3 domains of XIAP, clAP1, and clAP2.[1][2][3][4]

A macrocyclic peptide functioning as a ligand for the Receptor Tyrosine Kinase-like Orphan
Receptor 1 (ROR1).[3][4]

An mTORCL1 inhibitor.[5]

A PI3K alpha isoform inhibitor.[6]

These application notes will focus specifically on Anticancer agent 127 (142D6), the IAP
inhibitor, as more detailed information is publicly available for this compound. Researchers
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should verify the specific identity of their "Anticancer agent 127" before proceeding with any
experiments.

Anticancer agent 127 (142D6) is a potent, orally bioavailable, and covalent pan-inhibitor of
apoptosis protein (IAP) antagonist.[1] By targeting and inhibiting key IAP family members, this
agent promotes apoptosis in cancer cells, making it a promising candidate for anticancer
therapy.[3][4]

Mechanism of Action

Inhibitor of Apoptosis (IAP) proteins are key regulators of apoptosis and cellular signaling
pathways, including the NF-kB pathway.[1] They function as E3 ubiquitin ligases and can
directly bind to and inhibit caspases, the primary executioners of apoptosis.[1] Anticancer
agent 127 (142D6) covalently binds to a lysine residue within the BIR3 domain of XIAP, clAP1,
and clAP2.[1] This irreversible binding disrupts their ability to inhibit caspases, thereby
releasing the brakes on apoptosis and leading to cancer cell death.[1]

Signaling Pathway Diagram

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15585104?utm_src=pdf-body
https://www.benchchem.com/product/b15585104?utm_src=pdf-body
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_Antitumor_Agent_127_142D6.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Antitumor_Agent_127.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Antitumor_Agent_127_in_Cell_Culture_Experiments.pdf
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_Antitumor_Agent_127_142D6.pdf
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_Antitumor_Agent_127_142D6.pdf
https://www.benchchem.com/product/b15585104?utm_src=pdf-body
https://www.benchchem.com/product/b15585104?utm_src=pdf-body
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_Antitumor_Agent_127_142D6.pdf
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_Antitumor_Agent_127_142D6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Normal Cell Survival Signaling

IAP Proteins
(XIAP, clAP1, clAP

Inhibition\Qctivation

Caspases G\IF-KB PathwaD

nduction

Promotion

Gpoptosis} CCeII SurvivaD

Action of Anticancer Agent 127 (142D6)

EAnticancer Agent 127)

(142D6)

IAP Proteins
(Inhibited)

Caspases
(Active)

nduction

Apoptosis
(Induced)

Click to download full resolution via product page

Caption: Inhibition of IAP-mediated survival signals by Anticancer Agent 127 (142D6).

Quantitative Data

The in vitro inhibitory activity of Anticancer agent 127 (142D6) against various IAP proteins is

summarized below.

Target Protein ICs0 (M)
XIAP 12[2]
clAP1 14

CIAP2 9[4]

Solubility and Preparation for Cell Culture
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Solubility

Due to its hydrophobic nature, Anticancer agent 127 is practically insoluble in agueous media.
[7] It is recommended to use 100% Dimethyl Sulfoxide (DMSO) for preparing stock solutions.[7]
While specific solubility data (e.g., mg/mL) is not readily available, it is reported to be freely
soluble in DMSO up to a concentration of 50 mM.[7] For optimal results, it may be beneficial to
warm the solution to 37°C for 10 minutes to ensure complete dissolution.[7]

Experimental Protocols

1. Preparation of Stock Solution

o Materials:
o Anticancer agent 127 (lyophilized powder)
o Anhydrous, research-grade Dimethyl Sulfoxide (DMSQO)
o Sterile microcentrifuge tubes

e Protocol:

o

Briefly centrifuge the vial of lyophilized Anticancer agent 127 to ensure the powder is at
the bottom.

o Aseptically add the appropriate volume of DMSO to the vial to achieve a desired stock
concentration (e.g., 10 mM).

o Gently vortex or sonicate the solution to ensure the compound is fully dissolved. A brief
warming to 37°C can aid dissolution.[7]

o Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

o Store the stock solution at -20°C or -80°C for long-term storage.

2. Preparation of Working Solutions for Cell Culture
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It is critical to avoid precipitation of the compound when diluting the DMSO stock into aqueous
cell culture medium.[7] Most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5%
without significant cytotoxic effects.[7][8] It is recommended to keep the final DMSO
concentration at or below 0.5%.[7]

e Materials:
o 10 mM stock solution of Anticancer agent 127 in DMSO
o Complete cell culture medium (pre-warmed to 37°C)
o Sterile conical tubes
e Protocol:
o Thaw an aliquot of the 10 mM stock solution at room temperature.

o Prepare an intermediate dilution of the stock solution in complete cell culture medium if
necessary, depending on the desired final concentrations.

o To prepare the final working solutions, add the required volume of the stock or
intermediate solution to the pre-warmed complete cell culture medium.

o Crucial Step: To prevent precipitation, add the DMSO stock solution dropwise to the cell
culture medium while vigorously vortexing or stirring the medium.[7] This ensures rapid
dispersion.

o For example, to achieve a final concentration of 10 uM with a final DMSO concentration of
0.1%, add 1 pL of the 10 mM stock solution to 1 mL of cell culture medium.

o Prepare a vehicle control with the same final concentration of DMSO as the highest
concentration of the test agent.

o Use the freshly prepared medium containing Anticancer agent 127 immediately to treat
your cells.

Experimental Workflow Visualization

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/Anticancer_agent_47_solubility_issues_in_aqueous_media.pdf
https://www.benchchem.com/pdf/Anticancer_agent_47_solubility_issues_in_aqueous_media.pdf
https://www.mdpi.com/1422-0067/22/6/2819
https://www.benchchem.com/pdf/Anticancer_agent_47_solubility_issues_in_aqueous_media.pdf
https://www.benchchem.com/product/b15585104?utm_src=pdf-body
https://www.benchchem.com/pdf/Anticancer_agent_47_solubility_issues_in_aqueous_media.pdf
https://www.benchchem.com/product/b15585104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for Preparation and Cell Treatment
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Caption: Workflow for preparing Anticancer Agent 127 and treating cell cultures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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preparation-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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